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Compound of Interest

N-(2-bromophenyl)-3-phenylprop-
Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote

Synthetic Utility, Mechanistic Pathways, and
Pharmacological Relevance
Executive Summary

N-(2-bromophenyl)-3-phenylprop-2-enamide (also referred to as N-(2-
bromophenyl)cinnamamide) represents a critical "lynchpin” scaffold in organic synthesis and
medicinal chemistry. While it possesses inherent biological activity characteristic of the
cinnamamide pharmacophore, its primary value lies in its role as a pre-functionalized substrate
for transition-metal-catalyzed cyclizations. Specifically, the ortho-bromide handle on the aniline
ring serves as an oxidative addition site for Palladium (Pd), enabling intramolecular Heck
reactions to access privileged heterocyclic cores such as 4-arylquinolin-2(1H)-ones.

This guide details the physicochemical architecture, validated synthetic protocols, and the
mechanistic logic driving its downstream applications in drug discovery.

Molecular Architecture & Physicochemical Profile[1][2]
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The molecule is an

-unsaturated amide resulting from the condensation of cinnamic acid and 2-bromoaniline. Its
stability and reactivity are governed by the conjugation between the styryl double bond and the
amide lone pair, alongside the steric and electronic influence of the ortho-bromine atom.

Property Data | Description

IUPAC Name ((EZni)r;]l\il(;iz-bromophenyl)-3-phenylprop-2-
C

Molecular Formula H
BrNO

Molecular Weight 302.17 g/mol

Trans (E) isomer is thermodynamically favored

Stereochemistry (>98%)
> 0).

Planar cinnamoyl moiety; the 2-bromophenyl

ring is typically twisted out of plane (~30-50°) to

Geometry o )
minimize steric clash between the carbonyl
oxygen and the ortho-substituent.
« Enamide: Michael acceptor; susceptible to
Key Functional Groups nucleophilic attack.s Aryl Bromide: Handle for

Pd-catalyzed cross-coupling (Heck/Suzuki).

Synthetic Pathways & Optimization

The most robust synthesis utilizes a modified Schotten-Baumann reaction or nucleophilic acyl
substitution under anhydrous conditions. The choice of base and solvent is critical to prevent
hydrolysis of the acid chloride and ensure complete conversion of the sterically hindered 2-
bromoaniline.

Protocol: N-Acylation of 2-Bromoaniline

Reagents:
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trans-Cinnamoyl chloride (1.1 equiv)

2-Bromoaniline (1.0 equiv)

Triethylamine (TEA) or Pyridine (1.2 equiv)

Dichloromethane (DCM) or Toluene (Anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve 2-bromoaniline (10 mmol) in anhydrous DCM (30 mL) containing TEA
(22 mmol). Cool the solution to 0°C under an inert atmosphere (N

).

o Addition: Dissolve cinnamoyl chloride (11 mmol) in DCM (10 mL). Add this solution dropwise
to the aniline mixture over 20 minutes. Note: Dropwise addition controls the exotherm and
prevents localized concentration spikes.

e Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4—6 hours. Monitor
via TLC (Mobile phase: Hexane/EtOAc 7:3). The disappearance of the aniline spot indicates
completion.

e Workup: Quench with saturated NaHCO

(aqg) to neutralize HCI salts. Extract with DCM (3x). Wash the organic layer with 1M HCI (to
remove unreacted amine) followed by brine.

 Purification: Dry over MgSO

, filter, and concentrate. Recrystallize from Ethanol/Water or purify via silica gel flash
chromatography.

Mechanistic Visualization: Acyl Substitution

The following diagram illustrates the nucleophilic attack and subsequent elimination of the
chloride ion.
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Figure 1: Mechanistic flow of the N-acylation reaction. The base (TEA) is essential to drive the
equilibrium by neutralizing the generated HCI.

Reactivity Profile: The Intramolecular Heck Cyclization

The defining feature of N-(2-bromophenyl)-3-phenylprop-2-enamide is its ability to undergo a
Palladium-catalyzed intramolecular Heck reaction. This transformation constructs the
quinolinone core, a privileged scaffold in kinase inhibitors and anticancer agents.

The Transformation:

Substrate: N-(2-bromophenyl)cinnamamide
e Product: 4-Phenylquinolin-2(1H)-one
o Catalyst System: Pd(OAc)

(5 mol%), PPh
(10-20 mol%)

» Conditions: K
(6{0)

or Ag

CO
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, DMF or DMAc, 100-120°C.

Mechanistic Insight: Unlike intermolecular Heck reactions, this intramolecular variant is
entropically favored.[1][2] The reaction proceeds via a 6-endo-trig cyclization (or 5-exo-trig
followed by isomerization). The ortho-bromide is crucial; without it, the C-H activation required

to close the ring is significantly more difficult and requires harsher conditions.

Pathway Diagram: Catalytic Cycle
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Figure 2: The Pd(0)/Pd(Il) catalytic cycle. The oxidative addition into the C-Br bond is the
turnover-limiting step, followed by syn-insertion and

-hydride elimination to restore aromaticity/conjugation.
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Biological Potential & Pharmacophore Analysis[2][5][6]

While often an intermediate, the N-arylcinnamamide structure itself possesses significant
biological activity. The

-unsaturated ketone/amide motif acts as a Michael acceptor, potentially covalently modifying
cysteine residues in target proteins.

e Anticonvulsant Activity: Analogs of cinnamamide have shown efficacy in maximal
electroshock (MES) models, likely modulating sodium channels.

o Antimicrobial: The planar, conjugated system allows intercalation into microbial DNA or
inhibition of specific enzymatic pathways in S. aureus and M. tuberculosis.

e Structure-Activity Relationship (SAR):
o Halogenation (Br/Cl): Increases lipophilicity (LogP), enhancing membrane permeability.

o Amide H-bond Donor: Critical for binding site interaction. Methylation of the amide nitrogen
often abolishes activity.

Analytical Characterization

To validate the synthesis of N-(2-bromophenyl)-3-phenylprop-2-enamide, researchers
should look for the following spectral signatures.

H NMR (400 MHz, CDCI

or DMSO-
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Chemical Shift

Proton ( Lo Lol | .
. Multiplicity Interpretation
Environment Hz)
ppm)
Amide proton;
-NH- 7.80 —8.50 Broad Singlet - shift varies with
solvent/conc.
Trans geometry
H :
7.70-7.85 Doublet 15.5 - 16.0 (High
(Alkene)
value).
H Adjacent to
6.60 — 6.80 Doublet 155-16.0
(Alkene) carbonyl.
H-6 (Ortho to
Ar-H (2-Br Ring) 8.30-8.40 Doublet ~8.0 NH, deshielded
by amide).
) Remaining
Ar-H (Other) 7.00 - 7.60 Multiplet -

aromatic protons.

Infrared Spectroscopy (FT-IR)[3]

e 3250-3300 cm

: N-H stretch (Secondary amide).

e 1650-1670 cm

: C=0 stretch (Amide | band, conjugated).

e 1620-1630 cm

: C=C stretch (Alkene).

e ~750cm

. C-Br stretch (often obscured by aromatic out-of-plane bends).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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